Cas no 109437-82-3 (Benzoic acid, 2-(benzoylamino)-4-methoxy-)

• Product Name: Benzoic acid, 2-(benzoylamino)-4-methoxy-
• CAS No: 109437-82-3
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 1188628
• PubChem ID: 440258
• Update Time: 2025-04-20

Benzoic acid, 2-(benzoylamino)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(benzoylamino)-4-methoxy-
• 2-benzamido-4-methoxybenzoic acid
• C04208
• DTXSID40331481
• CHEBI:28609
• SCHEMBL2935687
• 2-(benzoylamino)-4-methoxybenzoic acid
• Q27103793
• N-benzoyl-4-methoxyanthranilic acid
• 109437-82-3

• Inchi： 1S/C15H13NO4/c1-20-11-7-8-12(15(18)19)13(9-11)16-14(17)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key： NZSBJWOTLHVBNU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 271.08449
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzanilides